(2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
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Description
(2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C12H17N3O3S and its molecular weight is 283.35. The purity is usually 95%.
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Scientific Research Applications
Pyrazole Derivatives in Heterocyclic Chemistry
Pyrazole derivatives, such as the compound , are significant in heterocyclic chemistry due to their extensive biological and pharmacological activities. A study on the synthesis and analysis of tri-substituted pyrazoles highlighted their antibacterial and antioxidant activities. These compounds were synthesized through cyclocondensation, demonstrating moderate activity against various bacterial strains and moderate antioxidant activities. The research emphasized the potential of pyrazole derivatives in developing new pharmacological agents (Golea Lynda, 2021).
Bicyclic β-Lactams Synthesis
Bicyclic β-lactams, similar in structure to the core bicyclic system in the compound of interest, are synthesized from starting products like cis-3-benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones. These compounds, upon undergoing specific reactions, yield cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones. This process highlights a methodological pathway for creating complex bicyclic systems that could be relevant for designing compounds with specific biological activities (Karen Mollet, M. D’hooghe, & N. Kimpe, 2012).
Antibacterial Screening of Novel Compounds
The synthesis and antibacterial screening of new thiazolyl pyrazole and benzoxazole derivatives provide insights into the antimicrobial potential of compounds containing pyrazole units. These novel compounds were evaluated for their effectiveness against various bacterial strains, demonstrating the importance of structural variations in enhancing biological activities. This research contributes to understanding how compounds similar to (2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone could be applied in antimicrobial studies (V. P. Landage, D. R. Thube, & B. Karale, 2019).
Properties
IUPAC Name |
(2,2-dioxo-2λ6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-(1,3,5-trimethylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O3S/c1-7-11(8(2)14(3)13-7)12(16)15-5-10-4-9(15)6-19(10,17)18/h9-10H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZESCXYIVLKFSLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(=O)N2CC3CC2CS3(=O)=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.